Cas no 1805081-16-6 (2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde)

2-Chloro-3-(diffluoromethyl)-4-methoxypyridine-5-carboxaldehyde is a versatile intermediate in organic synthesis, particularly valued for its functionalized pyridine core. The presence of chloro, difluoromethyl, and methoxy substituents enhances its reactivity, making it suitable for further derivatization in pharmaceutical and agrochemical applications. The aldehyde group at the 5-position allows for selective modifications, enabling the synthesis of complex heterocyclic compounds. Its structural features contribute to its utility in the development of bioactive molecules, including potential herbicides and fungicides. The compound’s stability under standard conditions ensures consistent performance in synthetic workflows. Its well-defined reactivity profile makes it a preferred choice for researchers seeking precise molecular transformations.

2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde structure

1805081-16-6 structure

Product Name:2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde

CAS No:1805081-16-6

MF:C₈H₆ClF₂NO₂

MW:221.588548183441

CID:4867537

Update Time:2025-06-10

2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde
- Inchi： 1S/C8H6ClF2NO2/c1-14-6-4(3-13)2-12-7(9)5(6)8(10)11/h2-3,8H,1H3
- InChI Key： GKBGYASXWIFOAV-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)F)=C(C(C=O)=CN=1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 206
XLogP3: 1.9
Topological Polar Surface Area: 39.2

2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029052505-1g	2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde	1805081-16-6	97%	1g	$1,460.20	2022-04-01

2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde Related Literature

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Additional information on 2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde

Introduction to 2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde (CAS No. 1805081-16-6)

2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde, with the CAS number 1805081-16-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and features a unique combination of functional groups, including a chloro, difluoromethyl, methoxy, and aldehyde moiety. These structural elements contribute to its diverse chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The synthesis of 2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde has been extensively studied due to its potential as a building block in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, which is crucial for its practical application in pharmaceutical research. The presence of the difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of compounds, making it an attractive feature for drug design.

In terms of biological activity, 2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde has demonstrated promising results in various assays. Studies have shown that it exhibits potent inhibitory effects on specific enzymes and receptors, which are implicated in several diseases. For instance, it has been reported to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored for potential applications in neurodegenerative disorders and pain management.

The aldehyde functionality in 2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde provides a reactive site for further chemical modifications. This feature allows researchers to derivatize the compound and explore its potential as a prodrug or as part of a conjugate system. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving their pharmacokinetic properties and reducing side effects. The versatility of this compound makes it an attractive starting point for developing novel therapeutic agents.

Recent research has also focused on the environmental impact and biodegradability of compounds like 2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde. Ensuring that new pharmaceuticals are environmentally friendly is a growing concern in the industry. Studies have shown that this compound can be designed to degrade into non-toxic byproducts under specific conditions, thereby minimizing its ecological footprint.

In conclusion, 2-Chloro-3-(difluoromethyl)-4-methoxypyridine-5-carboxaldehyde (CAS No. 1805081-16-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activity make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.